Cas no 59857-00-0 (Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester)
59857-00-0 structure
Product Name:Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
CAS No:59857-00-0
MF:C22H15F3O5
MW:416.346717119217
CID:1617280
PubChem ID:71442663
Update Time:2025-04-21
Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
- [4-(4-methoxybenzoyl)oxyphenyl] 4-(trifluoromethyl)benzoate
- 59857-00-0
- 4-{[4-(Trifluoromethyl)benzoyl]oxy}phenyl 4-methoxybenzoate
- DTXSID30851527
-
- Inchi: 1S/C22H15F3O5/c1-28-17-8-4-15(5-9-17)21(27)30-19-12-10-18(11-13-19)29-20(26)14-2-6-16(7-3-14)22(23,24)25/h2-13H,1H3
- InChI Key: DUOODXYXNLHTFI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(=O)OC2C=CC(=CC=2)OC(C2C=CC(=CC=2)OC)=O)=CC=1)(F)F
Computed Properties
- Exact Mass: 416.08715
- Monoisotopic Mass: 416.08715806g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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